Cas no 80038-04-6 (Guanosine,2'-deoxy-8-[(1-oxido-4-quinolinyl)amino]- (9CI))

Guanosine,2'-deoxy-8-[(1-oxido-4-quinolinyl)amino]- (9CI) structure
80038-04-6 structure
Product name:Guanosine,2'-deoxy-8-[(1-oxido-4-quinolinyl)amino]- (9CI)
CAS No:80038-04-6
MF:C19H21N7O5
MW:427.413943052292
CID:724876
PubChem ID:136272509

Guanosine,2'-deoxy-8-[(1-oxido-4-quinolinyl)amino]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Guanosine,2'-deoxy-8-[(1-oxido-4-quinolinyl)amino]- (9CI)
    • LogP
    • 2-amino-8-(4-amino-1-oxido-2H-quinolin-1-ium-1-yl)-9-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-3H-purin-6-one
    • N-(deoxyguanosin-C(8)-yl)-4-aminoquinoline 1-oxide
    • SCHEMBL14809864
    • DTXSID401000928
    • 8-(4-Amino-1-oxo-1,2-dihydro-1lambda~5~-quinolin-1-yl)-9-(2-deoxypentofuranosyl)-2-imino-3,9-dihydro-2H-purin-6-ol
    • 80038-04-6
    • Inchi: InChI=1S/C19H21N7O5/c20-10-5-6-26(30,11-4-2-1-3-9(10)11)19-22-15-16(23-18(21)24-17(15)29)25(19)14-7-12(28)13(8-27)31-14/h1-5,12-14,27-28H,6-8,20H2,(H3,21,23,24,29)/t12-,13+,14+,26?/m0/s1
    • InChI Key: FWZAPBUJXNZPES-LQHRCAOOSA-N
    • SMILES: C1C=C(C2=CC=CC=C2[N+]1(C3=NC4=C(N3C5CC(C(O5)CO)O)N=C(NC4=O)N)[O-])N

Computed Properties

  • Exact Mass: 427.16041680g/mol
  • Monoisotopic Mass: 427.16041680g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 3
  • Complexity: 809
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.1
  • Tautomer Count: 18
  • Topological Polar Surface Area: 179Ų
  • Surface Charge: 0

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